Oxazolo[5,4-c]pyridin-2(1H)-one
Overview
Description
Scientific Research Applications
Oxazolopyridinone is used in a wide range of scientific research applications. It is used as a starting material for the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, dyes, and fragrances. It is also used as a reagent in organic synthesis, as a catalyst in reactions, and as a building block for the synthesis of heterocyclic compounds.
Mechanism of Action
Oxazolopyridinone is a versatile reagent that can be used in a variety of reactions. Its mechanism of action depends on the type of reaction it is used in. In the Knoevenagel condensation, it acts as a nucleophile, attacking the electrophilic aldehyde to form a new carbon-carbon bond. In the Schmidt reaction, it acts as an electrophile, reacting with the nucleophilic amide to form a new carbon-carbon bond.
Biochemical and Physiological Effects
Oxazolopyridinone is not known to have any direct biochemical or physiological effects. However, it is used as a starting material for the synthesis of a variety of organic compounds, some of which may have biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
Oxazolopyridinone has a number of advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it is a versatile reagent that can be used in a variety of reactions. It is also relatively stable and has a relatively low toxicity. However, it is also relatively unreactive and can be difficult to work with in some cases.
Future Directions
There are a number of potential future directions for research involving oxazolopyridinone. The use of oxazolopyridinone as a starting material for the synthesis of a variety of organic compounds could be further explored, as could its use as a reagent in organic synthesis and a catalyst in reactions. Additionally, the use of oxazolopyridinone as a building block for the synthesis of heterocyclic compounds could be further explored. Finally, the potential biochemical and physiological effects of compounds synthesized from oxazolopyridinone could be investigated.
Safety and Hazards
properties
IUPAC Name |
1H-[1,3]oxazolo[5,4-c]pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2O2/c9-6-8-4-1-2-7-3-5(4)10-6/h1-3H,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKGGWPMONQFUPR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=C1NC(=O)O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50738184 | |
Record name | [1,3]Oxazolo[5,4-c]pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50738184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
68523-29-5 | |
Record name | [1,3]Oxazolo[5,4-c]pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50738184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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